N-((1-(1-methyl-2-oxo-1,2-dihydropyridine-3-carbonyl)piperidin-4-yl)methyl)-2-oxo-2H-chromene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1-(1-methyl-2-oxo-1,2-dihydropyridine-3-carbonyl)piperidin-4-yl)methyl)-2-oxo-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C23H23N3O5 and its molecular weight is 421.453. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Pharmacological Potential
N-((1-(1-methyl-2-oxo-1,2-dihydropyridine-3-carbonyl)piperidin-4-yl)methyl)-2-oxo-2H-chromene-3-carboxamide and its analogues have been identified as potent transient receptor potential melastatin 8 (TRPM8) channel blockers. These compounds have been synthesized and evaluated for their pharmacological properties, particularly in the context of neuropathic pain management. The synthesis process involves analogue-based rational design, highlighting the effect of aryl groups and their substituents on in-vitro potency. The pharmacokinetic profile and efficacy in rodent models of neuropathic pain have been promising for certain isomers, notably (R)-(-)-10e, demonstrating a good pharmacokinetic profile and excellent efficacy (Chaudhari et al., 2013).
Material Science Applications
The chemical framework of this compound has also found applications in material science. For instance, novel poly(coumarin-amide)s were synthesized using a novel monomer diacid related to this chemical structure, demonstrating potential in creating materials with desirable properties such as solubility in aprotic polar solvents, high thermal stability, and amorphous nature, which could have implications for various industrial applications (Nechifor, 2009).
Antimicrobial and Anticancer Activities
Compounds bearing the this compound motif have been evaluated for their antimicrobial and anticancer activities. Certain derivatives have shown significant antibacterial effects and cytotoxic activities against human cancer cell lines, such as MCF-7 (breast cancer) and HCT-116 (colon cancer), indicating the potential therapeutic applications of these compounds in treating infections and cancer (Pouramiri et al., 2017; El-Agrody et al., 2020).
Molecular Interaction Studies
Research on the molecular interactions and binding affinities of these compounds with various receptors has provided insights into their mechanism of action. For example, the antagonist activity of related compounds against the CB1 cannabinoid receptor has been studied, highlighting the importance of molecular structure in determining the potency and selectivity of receptor interactions. Such studies are crucial for the design of new drugs with targeted therapeutic effects (Shim et al., 2002).
Properties
IUPAC Name |
N-[[1-(1-methyl-2-oxopyridine-3-carbonyl)piperidin-4-yl]methyl]-2-oxochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O5/c1-25-10-4-6-17(21(25)28)22(29)26-11-8-15(9-12-26)14-24-20(27)18-13-16-5-2-3-7-19(16)31-23(18)30/h2-7,10,13,15H,8-9,11-12,14H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZJYBAJPYUTUDT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C(C1=O)C(=O)N2CCC(CC2)CNC(=O)C3=CC4=CC=CC=C4OC3=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.